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Compound of Interest

Compound Name: Xanomeline-d3

Cat. No.: B15617369 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of Xanomeline-d3, a deuterated analog

of the selective M1/M4 muscarinic receptor agonist. Adherence to these procedural guidelines

is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Classification
Xanomeline, the parent compound of Xanomeline-d3, is classified with the following hazards.

[1] Given that deuteration is unlikely to alter these fundamental properties, Xanomeline-d3
should be handled with the same precautions.

Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)
When handling Xanomeline-d3, appropriate personal protective equipment is mandatory to

minimize exposure risk.

Protection Type Specification

Eye Protection Safety goggles with side-shields[1]

Hand Protection Protective gloves[1]

Skin and Body Protection Impervious clothing[1]

Respiratory Protection
Suitable respirator, especially where dust or

aerosols may be generated[1]

Step-by-Step Disposal Protocol
The disposal of Xanomeline-d3 must be conducted in accordance with institutional and local

regulations for hazardous chemical waste.[2][3] Do not dispose of Xanomeline-d3 in regular

trash or down the drain.[2][4]

Experimental Protocol: Waste Segregation and Collection

Waste Identification: All waste containing Xanomeline-d3, including pure compound,

solutions, and contaminated materials (e.g., pipette tips, gloves, and empty containers), must

be treated as hazardous chemical waste.[2][3]

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container.[3][5] Plastic containers are often preferred over glass to minimize the risk of

breakage.[2]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "Xanomeline-d3".[2] Do not use abbreviations.[2] The label

should also include the date of waste generation, the laboratory of origin (building and room

number), and the name of the principal investigator.[2]
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Segregation: Do not mix Xanomeline-d3 waste with other incompatible waste streams.[5] It

is best practice to collect halogenated and non-halogenated solvent wastes separately.[5]

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from general work areas.[3]

Disposal Request: Once the container is full or ready for disposal, follow your institution's

procedures for hazardous waste pickup. This typically involves contacting the Environmental

Health and Safety (EHS) office.[2][3]

Empty Container Disposal

Empty containers that previously held Xanomeline-d3 must be handled carefully.

Non-Acute Hazardous Waste: A container that held Xanomeline-d3 can be disposed of as

regular trash only after all contents have been removed to the fullest extent possible.[4]

Acute Hazardous Waste Consideration: If institutional policy designates Xanomeline-d3 as

an acute hazardous waste, the empty container must be triple-rinsed with a suitable solvent.

[4] The rinsate must be collected and disposed of as hazardous waste.[4]

Label Defacement: Before disposing of the empty container in the regular trash, all chemical

labels must be defaced or removed.[4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Xanomeline-d3 waste.
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Xanomeline-d3 Waste Generated
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Considered acutely hazardous by institution?

Yes

Deface or remove label

No

Triple rinse with appropriate solvent

Yes No

Arrange for EHS pickup

Collect rinsate as hazardous waste Dispose of container in regular trash

Click to download full resolution via product page

Caption: Decision workflow for Xanomeline-d3 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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